Cas no 89808-09-3 (5-Pyrimidinol, 2-chloro-4,6-dimethyl-)

• Product Name: 5-Pyrimidinol, 2-chloro-4,6-dimethyl-
• CAS No: 89808-09-3
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 588646
• PubChem ID: 13144359
• Update Time: 2025-04-19

5-Pyrimidinol, 2-chloro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 2-chloro-4,6-dimethyl-
• 2-chloro-4,6-dimethylpyrimidin-5-ol
• DTXSID80521723
• SCHEMBL4446227
• 89808-09-3

• Inchi： 1S/C6H7ClN2O/c1-3-5(10)4(2)9-6(7)8-3/h10H,1-2H3
• InChI Key： ZMFHKOIHELTRSB-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C(C)=N1)O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46Ų